Caspase-3 Specificity vs. DEVD Motif
Comparative kinetic analysis using the aldehyde inhibitor analogs Ac-DMQD-Cho and Ac-DEVD-Cho demonstrates that the DMQD peptide scaffold exhibits approximately 6-fold lower binding affinity for caspase-3 relative to the DEVD scaffold, as reflected in Ki values [1]. The corresponding peptide substrates show a relative catalytic efficiency (kcat/Km) of 17% for DMQD-based substrates compared to 100% for DEVD-based substrates when assayed against recombinant human caspase-3 under identical conditions [1]. This reduced catalytic turnover is not a performance deficiency but rather a selectivity feature: the polar Gln at P2 in DMQD is suboptimal in the hydrophobic S2 groove of caspase-3, while the hydrophobic Met at P3 does not engage favorably with the polar S3 site, resulting in weaker overall enzyme-substrate interactions [1].
| Evidence Dimension | Relative catalytic efficiency (kcat/Km) |
|---|---|
| Target Compound Data | 17% relative kcat/Km (DMQD-based peptide substrate) |
| Comparator Or Baseline | 100% relative kcat/Km (DEVD-based peptide substrate) |
| Quantified Difference | 83% reduction in catalytic efficiency relative to DEVD scaffold |
| Conditions | Recombinant human caspase-3; aldehyde inhibitor analogs with corresponding peptide substrates; Ki values: Ac-DEVD-Cho 1.3 nM, Ac-DMQD-Cho 12.4 nM |
Why This Matters
This quantitative 83% reduction in catalytic efficiency explains the enhanced selectivity profile of Ac-DMQD-AMC—weaker substrate interactions at the P2 and P3 positions reduce promiscuous cleavage by non-caspase-3 proteases that might otherwise recognize DEVD-based substrates.
- [1] Fang B, Boross PI, Tozser J, Weber IT. Structural and kinetic analysis of caspase-3 reveals role for s5 binding site in substrate recognition. J Mol Biol. 2006;360(3):654-666. Ki values: Ac-DEVD-Cho 1.3 nM, Ac-VDVAD-Cho 6.5 nM, Ac-DMQD-Cho 12.4 nM; relative kcat/Km: 100%, 37%, 17%. View Source
